1-(2-Methylacryloyl)-L-proline
Cat. No. B8772638
M. Wt: 183.20 g/mol
InChI Key: SJAYUJDJZUWFDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
O=C(O)C1CCCN1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:9]([C:10](=[CH2:11])[CH3:12])(=[O:13])[Cl:14].[CH3:18][C:19](=[O:20])[CH3:21].[Cl-:15].[Na+:17].[OH-:16].[OH:1][C:2](=[O:3])[CH:4]1[CH2:5][CH2:6][CH2:7][NH:8]1>>[OH:1][C:2](=[O:3])[CH:4]1[CH2:5][CH2:6][CH2:7][N:8]1[C:9]([C:10](=[CH2:11])[CH3:12])=[O:13]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=C(C)C(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
O=C(O)C1CCCN1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C1CCCN1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=C(C)C(=O)N1CCCC1C(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
O=C(O)C1CCCN1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:9]([C:10](=[CH2:11])[CH3:12])(=[O:13])[Cl:14].[CH3:18][C:19](=[O:20])[CH3:21].[Cl-:15].[Na+:17].[OH-:16].[OH:1][C:2](=[O:3])[CH:4]1[CH2:5][CH2:6][CH2:7][NH:8]1>>[OH:1][C:2](=[O:3])[CH:4]1[CH2:5][CH2:6][CH2:7][N:8]1[C:9]([C:10](=[CH2:11])[CH3:12])=[O:13]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=C(C)C(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
O=C(O)C1CCCN1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C1CCCN1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=C(C)C(=O)N1CCCC1C(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
O=C(O)C1CCCN1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:9]([C:10](=[CH2:11])[CH3:12])(=[O:13])[Cl:14].[CH3:18][C:19](=[O:20])[CH3:21].[Cl-:15].[Na+:17].[OH-:16].[OH:1][C:2](=[O:3])[CH:4]1[CH2:5][CH2:6][CH2:7][NH:8]1>>[OH:1][C:2](=[O:3])[CH:4]1[CH2:5][CH2:6][CH2:7][N:8]1[C:9]([C:10](=[CH2:11])[CH3:12])=[O:13]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=C(C)C(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
O=C(O)C1CCCN1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C1CCCN1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=C(C)C(=O)N1CCCC1C(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
